Cas no 1806046-26-3 (Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate)
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
-
- Inchi: 1S/C11H12F3NO5/c1-3-19-8(17)4-6-9(20-11(12,13)14)10(18-2)7(16)5-15-6/h5,16H,3-4H2,1-2H3
- InChI Key: GFSZBSSPLDOBFO-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C(=CN=C1CC(=O)OCC)O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 326
- XLogP3: 1.8
- Topological Polar Surface Area: 77.9
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095674-1g |
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate |
1806046-26-3 | 97% | 1g |
$1,490.00 | 2022-04-01 |
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
Recent Advances in the Study of Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806046-26-3)
Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS: 1806046-26-3) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and hydroxy-methoxy substitutions, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties to explore its full therapeutic potential.
A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic optimization of Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate. The researchers developed a high-yield, scalable synthesis route that improved the overall efficiency and purity of the compound. Key modifications included the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group and optimized esterification conditions to enhance the yield of the final product. These advancements are critical for facilitating future preclinical and clinical studies.
In another groundbreaking study, the compound's anti-inflammatory properties were explored in vitro and in vivo. The results demonstrated that Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
Furthermore, preliminary investigations into its antimicrobial activity revealed broad-spectrum efficacy against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These results highlight its potential as a novel antibiotic candidate, especially in the face of rising antibiotic resistance.
Despite these promising findings, challenges remain in the development of Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its transition from bench to bedside.
In conclusion, Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate represents a promising scaffold for drug development, with demonstrated efficacy in multiple therapeutic areas. Ongoing research aims to optimize its pharmacological properties and explore its potential in combination therapies. As the scientific community continues to unravel its mechanisms and applications, this compound may soon emerge as a cornerstone in the next generation of chemotherapeutic and anti-inflammatory agents.
1806046-26-3 (Ethyl 5-hydroxy-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)